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Compound of Interest

Compound Name: 3-Pentyl acetate

Cat. No.: B1618307 Get Quote

3-Pentyl acetate is an organic ester with a characteristic fruity aroma. Accurate identification is

crucial for experimental and developmental work. The compound is known by several names,

which are listed below for clear reference.

A comprehensive list of synonyms for 3-pentyl acetate is provided to aid in literature searches

and material sourcing. The primary identifier for this compound is its CAS number: 620-11-1.[1]

Table 1: Synonyms for 3-Pentyl Acetate

Type Name

IUPAC Name pentan-3-yl acetate

Common Synonyms 3-amyl acetate

1-ethylpropyl acetate

diethylcarbinol acetate

acetic acid 1-ethylpropyl ester

3-Pentanol, acetate

1-Ethylpropyl ethanoate

3-Pentyl ethanoate

acetic acid 3-pentyl ester
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Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of 3-pentyl acetate is

essential for its application in research and development. The following tables summarize key

quantitative data.

Table 2: Physical and Chemical Properties of 3-Pentyl Acetate

Property Value Reference

Molecular Formula C₇H₁₄O₂ [1][2]

Molecular Weight 130.19 g/mol [1][2]

Boiling Point

Not explicitly found for 3-pentyl

acetate, but the related n-

pentyl acetate is 149 °C

[3]

Melting Point

Not explicitly found for 3-pentyl

acetate, but the related n-

pentyl acetate is -70.8 °C

[3]

Flash Point 33.4 °C [1][2]

Density

Not explicitly found for 3-pentyl

acetate, but the related n-

pentyl acetate is 0.87 g/mL

[3]

Vapor Pressure 7.85 mmHg [1]

Vapor Density 0.879 [1][2]

Table 3: Spectroscopic and Chromatographic Data for 3-Pentyl Acetate
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Data Type Parameter Value Reference

GC-MS m/z Top Peak 43 [2]

m/z 2nd Highest 101 [2]

m/z 3rd Highest 70 [2]

Kovats Retention

Index
Standard non-polar 835 [2]

Standard polar 1077 [2]

Experimental Protocols
Detailed and reproducible experimental protocols are fundamental for scientific research. This

section provides methodologies for the synthesis and analysis of 3-pentyl acetate.

Synthesis of 3-Pentyl Acetate via Fischer Esterification
This protocol describes the synthesis of 3-pentyl acetate from 3-pentanol and glacial acetic

acid using an acid catalyst. The reaction is a classic Fischer esterification.[4][5] This procedure

is adapted from established methods for similar esters, such as isopentyl acetate.[6][7][8]

Materials:

3-pentanol

Glacial acetic acid

Concentrated sulfuric acid (catalyst)

5% Sodium bicarbonate solution

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Deionized water
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Boiling chips

Equipment:

Round-bottom flask (100 mL)

Reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flask

Distillation apparatus

Procedure:

Reaction Setup: In a 100 mL round-bottom flask, combine 0.14 moles of 3-pentanol with 0.35

moles of glacial acetic acid.

Catalyst Addition: While swirling the flask, cautiously add 4 mL of concentrated sulfuric acid.

The addition is exothermic and should be done with care.

Reflux: Add a few boiling chips to the flask, attach a reflux condenser, and heat the mixture

to a gentle boil using a heating mantle. Maintain the reflux for 1 hour.[8]

Workup - Aqueous Wash: Allow the reaction mixture to cool to room temperature. Transfer

the mixture to a separatory funnel and add 55 mL of cold water. Rinse the reaction flask with

a small amount of cold water and add it to the separatory funnel. Gently shake the funnel

and allow the layers to separate. Remove and discard the lower aqueous layer.

Neutralization: Add 25 mL of 5% sodium bicarbonate solution to the separatory funnel to

neutralize any remaining acid. Swirl gently at first, and then shake more vigorously, venting

frequently to release the pressure from the evolved carbon dioxide gas. Drain and discard

the aqueous layer. Repeat this wash.
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Brine Wash: Wash the organic layer with 25 mL of saturated sodium chloride solution to help

remove dissolved water. Do not shake vigorously; gently swirl the mixture. Separate and

discard the aqueous layer.

Drying: Transfer the crude 3-pentyl acetate to an Erlenmeyer flask and dry it over

anhydrous magnesium sulfate.

Purification - Distillation: Decant the dried ester into a clean, dry distillation flask. Add fresh

boiling chips and distill the product. Collect the fraction that boils at the expected

temperature for 3-pentyl acetate.

Analysis of 3-Pentyl Acetate by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile compounds

like 3-pentyl acetate.[9] The following is a general protocol for its analysis.

Materials:

Sample containing 3-pentyl acetate

High-purity solvent for dilution (e.g., hexane or dichloromethane)

Internal standard (optional, for quantification)

Equipment:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., a non-polar or semi-polar capillary column)

Microsyringe for sample injection

Autosampler (optional)

Procedure:
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Sample Preparation: Prepare a dilute solution of the 3-pentyl acetate sample in a suitable

solvent. If an internal standard is used for quantification, it should be added at this stage.

GC-MS Instrument Setup:

Injector: Set the injector temperature to a value that ensures rapid volatilization of the

sample without degradation (e.g., 250 °C).

Oven Program: A typical temperature program would be an initial hold at a low

temperature (e.g., 50 °C) for a few minutes, followed by a temperature ramp (e.g., 10

°C/min) to a final temperature (e.g., 250 °C), and a final hold.

Carrier Gas: Use a high-purity carrier gas, such as helium or hydrogen, at a constant flow

rate.

Mass Spectrometer: Set the MS to scan over a relevant mass range (e.g., m/z 35-300) in

electron ionization (EI) mode.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Acquisition and Analysis: Acquire the total ion chromatogram (TIC) and the mass

spectrum for each peak. Identify the 3-pentyl acetate peak by its retention time and by

comparing its mass spectrum to a reference library (e.g., NIST).[2]

Visualizations of Experimental Workflows
Diagrams of the experimental workflows can aid in the visualization and understanding of the

processes involved.

Fischer Esterification Workflow
The following diagram illustrates the key steps in the synthesis of 3-pentyl acetate.

3-Pentanol +
Glacial Acetic Acid Add H₂SO₄ Catalyst Reflux for 1 hour Aqueous Wash

(Water)
Neutralization

(NaHCO₃ solution)
Drying

(Anhydrous MgSO₄) Distillation Pure 3-Pentyl Acetate

Click to download full resolution via product page
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Caption: Workflow for the synthesis of 3-pentyl acetate via Fischer esterification.

GC-MS Analysis Workflow
This diagram outlines the process for analyzing 3-pentyl acetate using GC-MS.
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Caption: General workflow for the GC-MS analysis of 3-pentyl acetate.
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Applications in Drug Development and Research
While primarily known as a flavoring agent and solvent, pentyl acetate isomers have

applications in the pharmaceutical sector.[10] Specifically, they can be used as entrainers in the

production of antibiotics like penicillin.[11] Their low toxicity and solvent properties make them

suitable for use in certain pharmaceutical formulations and as laboratory reagents.[10] Further

research may uncover novel applications for 3-pentyl acetate in drug delivery systems or as a

non-polar solvent in the synthesis of active pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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